![molecular formula C10H22Cl2N2O B3232950 N-(oxan-4-yl)piperidin-4-amine dihydrochloride CAS No. 1349114-39-1](/img/structure/B3232950.png)
N-(oxan-4-yl)piperidin-4-amine dihydrochloride
Overview
Description
“N-(oxan-4-yl)piperidin-4-amine dihydrochloride” is a chemical compound with the CAS Number: 1349114-39-1 . It has a molecular weight of 257.2 . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H20N2O.2ClH/c1-5-11-6-2-9 (1)12-10-3-7-13-8-4-10;;/h9-12H,1-8H2;2*1H . This code provides a specific description of the molecule’s structure, including the number and arrangement of its atoms.Physical And Chemical Properties Analysis
This compound has a molecular weight of 257.2 . It is a powder that is stored at room temperature .Scientific Research Applications
- Piperidine Derivatives : Piperidines serve as crucial building blocks for drug development. Researchers explore the synthesis of substituted piperidines due to their prevalence in pharmaceuticals. The compound’s structure provides opportunities for functionalization and modification, leading to potential drug candidates .
- Biological Evaluation : Scientists investigate the biological activity of piperidine-containing compounds. By assessing their interactions with biological targets, they identify potential drug leads. N-(oxan-4-yl)piperidin-4-amine dihydrochloride may exhibit specific pharmacological effects .
- Cytotoxicity Studies : Researchers have synthesized N-(piperidine-4-yl) benzamide compounds and evaluated their effects against cancer cells. Structure-activity relationships reveal that specific substituents on the piperidine ring enhance cytotoxicity. This information aids in designing targeted anticancer agents .
- Fast and Cost-Effective Methods : Developing efficient synthetic routes for substituted piperidines is essential. Scientists explore cyclization, hydrogenation, cycloaddition, and multicomponent reactions to access diverse piperidine derivatives. N-(oxan-4-yl)piperidin-4-amine dihydrochloride may serve as a substrate in such methods .
- Neurotransmitter Modulation : Piperidines can influence neurotransmitter systems. Researchers study their effects on receptors, transporters, and neuronal signaling. N-(oxan-4-yl)piperidin-4-amine dihydrochloride might play a role in modulating neurotransmission .
- Polymer Chemistry : Piperidine-based monomers contribute to polymer synthesis. Researchers explore their incorporation into materials with specific properties, such as biodegradability or stimuli responsiveness. N-(oxan-4-yl)piperidin-4-amine dihydrochloride could find applications in polymer design .
- Functional Group Transformations : Piperidines undergo diverse transformations, including annulation, amination, and functional group interconversions. Researchers develop novel methodologies using piperidine scaffolds. N-(oxan-4-yl)piperidin-4-amine dihydrochloride may participate in these synthetic strategies .
Medicinal Chemistry and Drug Design
Cancer Research
Chemical Synthesis
Neuroscience and Neuropharmacology
Materials Science
Organic Synthesis and Methodology
Safety and Hazards
properties
IUPAC Name |
N-(oxan-4-yl)piperidin-4-amine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.2ClH/c1-5-11-6-2-9(1)12-10-3-7-13-8-4-10;;/h9-12H,1-8H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGCKLLMHUFVTPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2CCOCC2.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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